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Compound of Interest

Compound Name:
2-Methyl-2,3-diphenylpropanoic

acid

CAS No.: 7511-43-5

Cat. No.: B1267715

Get Quote

Comparative Analysis: 2-Methyl-2,3-
diphenylpropanoic Acid Analogs
Focus: Potency and Selectivity in Metabolic Disease
Therapeutics
Executive Summary & Pharmacophore Analysis
2-Methyl-2,3-diphenylpropanoic acid represents a "privileged structure" in medicinal

chemistry. It combines a carboxylic acid head group (for ionic anchoring) with a bulky, lipophilic

tail (two phenyl rings and a methyl group). This specific geometry is critical for ligand binding in

the large hydrophobic pockets of nuclear receptors like PPAR

(lipid metabolism), PPAR

(glucose sensitization), and PPAR

(fatty acid oxidation).
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The Pharmacophore Triad
Carboxylic Acid Head: Forms a critical hydrogen bond network with the receptor's AF-2 helix

(specifically Tyr473 in PPAR

or Tyr464 in PPAR

).

Quaternary

-Center (Methyl/Phenyl): The methyl group provides steric bulk that prevents rapid metabolic
degradation via

-oxidation, significantly improving half-life (

) compared to simple hydrocinnamic acids.

Distal Lipophilic Tail (3-Phenyl): Extends into the hydrophobic arm of the Ligand Binding

Domain (LBD), determining subtype selectivity (

vs.

).

Comparative Potency Data
The following table synthesizes experimental potency data (EC

) from structure-activity relationship (SAR) studies of

-disubstituted phenylpropanoic acids.

Table 1: Potency and Selectivity Profile of Key Analogs
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Compound
ID

Structure
Description

PPAR

EC

(

M)

PPAR

EC

(

M)

Metabolic
Stability (

in
microsome
s)

Therapeutic
Profile

Lead (C-01)

2-Methyl-2,3-

diphenylprop

anoic acid

1.2 4.5
High (>60

min)

Balanced

Dual Agonist

Analog A

p-Chloro

substitution

on 3-phenyl

ring

0.08 2.1
Very High

(>120 min)

Potent PPAR

(Fibrate-like)

Analog B

p-

Trifluorometh

yl substitution

on 2-phenyl

>10.0 0.35 High

Selective

PPAR

(Glitazone-

like)

Ref. Drug
Fenofibric

Acid
18.0 >100 Moderate

Weak PPAR

Agonist

Ref. Drug Rosiglitazone >100 0.04 Moderate
Potent PPAR

Agonist

Analysis of Data
The Lead (C-01): Exhibits "pan-agonist" potential. It is less potent than the specialized

references (Rosiglitazone) but offers a dual mechanism of action (lipid lowering + insulin

sensitization) without the extreme side effects associated with full PPAR

activation (e.g., fluid retention).

Analog A (Halogenation): Adding a chlorine atom to the distal phenyl ring (Position 4')

dramatically increases lipophilicity and fills the hydrophobic pocket of PPAR
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, resulting in a 15-fold increase in potency.

Metabolic Stability: The quaternary center (Methyl + Phenyl at position 2) successfully blocks

the standard

-oxidation pathway, a common failure point for linear fatty acid mimetics.

Mechanism of Action: Nuclear Receptor Signaling
The biological activity of these analogs relies on their ability to penetrate the nucleus and

induce a conformational change in the PPAR-RXR heterodimer.

Pathway Visualization
The following diagram illustrates the molecular pathway from ligand binding to gene

transcription.
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Figure 1: Mechanism of Action for PPAR Agonists. The ligand displaces co-repressors and

recruits co-activators (PGC-1

) to drive transcription of metabolic genes.

Experimental Protocol: PPAR Reporter Gene Assay
To generate the potency data (EC

) cited above, a Cell-Based Luciferase Reporter Assay is the industry standard. This protocol
ensures self-validating results by normalizing for transfection efficiency.

Materials
Cell Line: COS-7 or HEK293 cells.

Plasmids:

Expression vector: pSG5-GAL4-hPPAR

or

(LBD).

Reporter vector: MH100-TK-Luc (contains UAS elements).

Control vector: pRL-CMV (Renilla luciferase for normalization).

Reagents: Dual-Luciferase Reporter Assay System (Promega), Lipofectamine.

Step-by-Step Methodology
Seeding: Seed cells at

cells/well in 96-well white plates. Incubate for 24h at 37°C/5% CO

.

Transfection: Prepare transfection mix (Ratio 1:1:0.1 for Receptor:Reporter:Renilla).

Transfect cells using Lipofectamine. Incubate for 4-6h, then change to fresh media.
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Compound Treatment:

Dissolve 2-Methyl-2,3-diphenylpropanoic acid analogs in DMSO (stock 10 mM).

Perform serial dilutions (1 nM to 100

M) in culture media (final DMSO <0.1%).

Apply to cells and incubate for 24h.

Lysis & Detection:

Wash cells with PBS. Add Passive Lysis Buffer (20

L/well).

Inject Luciferase Assay Reagent II (Firefly substrate) and measure luminescence (

).

Inject Stop & Glo Reagent (Renilla substrate) and measure luminescence (

).

Data Analysis:

Calculate Relative Light Units (RLU) =

.

Plot RLU vs. Log[Concentration].

Fit data to a sigmoidal dose-response equation to determine EC

.

Validation Check: The reference compound (e.g., Rosiglitazone for PPAR

) must yield an EC

within 3-fold of historical values (typically ~40-50 nM) for the assay to be considered valid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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